5-Hydroxyvitamin D3 25-Glucuronide
5-Hydroxyvitamin D3 25-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
84344-78-5
VCID:
VC0041078
InChI:
SMILES:
Molecular Formula:
C₃₃H₅₂O₈
Molecular Weight:
576.76
5-Hydroxyvitamin D3 25-Glucuronide
CAS No.: 84344-78-5
Reference Standards
VCID: VC0041078
Molecular Formula: C₃₃H₅₂O₈
Molecular Weight: 576.76
CAS No. | 84344-78-5 |
---|---|
Product Name | 5-Hydroxyvitamin D3 25-Glucuronide |
Molecular Formula | C₃₃H₅₂O₈ |
Molecular Weight | 576.76 |
Synonyms | (3β,5Z,7E)-3-Hydroxy-9,10-secocholesta-5,7,10(19)-trien-25-yl β-D-Glucopyranosiduronic Acid; 5R)-5-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-Hydroxy-2-methylenecyclohexylidene]ethylidene]octahydro-7a-methyl-1H-inden-1-yl]-1,1,5-trimethylpentyl β-D-Glucopyra |
Last Modified | Aug 20 2021 |
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